Cas no 389845-43-6 (N-methyl-(2,3-dihydrobenzobfuran-7-yl)methylamine)
389845-43-6 structure
Product Name:N-methyl-(2,3-dihydrobenzobfuran-7-yl)methylamine
CAS No:389845-43-6
MF:C10H13NO
MW:163.216322660446
CID:299108
PubChem ID:26343571
Update Time:2025-04-19
N-methyl-(2,3-dihydrobenzobfuran-7-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzofuranmethanamine,2,3-dihydro-N-methyl-
- 1-(2,3-dihydro-1-benzofuran-7-yl)-N-methylmethanamine
- N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine
- AG-F-37645
- CC00946
- CTK4I0781
- MolPort-009-013-639
- RP02311
- SBB087707
- SureCN3127041
- [(2,3-dihydro-1-benzofuran-7-yl)methyl](methyl)amine
- (2,3-dihydro-benzofuran-7-ylmethyl)methylamine
- EN300-1859661
- J-502898
- 389845-43-6
- AKOS006303683
- MS-22666
- SCHEMBL3127041
- FT-0770112
- DTXSID50649928
- 1-(2,3-dihydrobenzofuran-7-yl)-N-methylmethanamine
- WVSLYVGYBIMHJY-UHFFFAOYSA-N
- DB-069748
- N-methyl-(2,3-dihydrobenzobfuran-7-yl)methylamine
-
- Inchi: 1S/C10H13NO/c1-11-7-9-4-2-3-8-5-6-12-10(8)9/h2-4,11H,5-7H2,1H3
- InChI Key: WVSLYVGYBIMHJY-UHFFFAOYSA-N
- SMILES: O1CCC2C=CC=C(CNC)C1=2
Computed Properties
- Exact Mass: 163.10000
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.079
- Boiling Point: 261 ºC
- Flash Point: 101 ºC
- PSA: 21.26000
- LogP: 1.73180
N-methyl-(2,3-dihydrobenzobfuran-7-yl)methylamine Security Information
- Hazard Category Code: 22;34
- Safety Instruction: 23;26;36/37/39;45
-
Hazardous Material Identification:
N-methyl-(2,3-dihydrobenzobfuran-7-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M104565-10mg |
N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine |
389845-43-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M104565-50mg |
N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine |
389845-43-6 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M104565-100mg |
N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine |
389845-43-6 | 100mg |
$ 135.00 | 2022-06-04 | ||
| Enamine | EN300-1859661-0.05g |
[(2,3-dihydro-1-benzofuran-7-yl)methyl](methyl)amine |
389845-43-6 | 0.05g |
$155.0 | 2023-09-18 | ||
| Enamine | EN300-1859661-0.1g |
[(2,3-dihydro-1-benzofuran-7-yl)methyl](methyl)amine |
389845-43-6 | 0.1g |
$163.0 | 2023-09-18 | ||
| Enamine | EN300-1859661-0.25g |
[(2,3-dihydro-1-benzofuran-7-yl)methyl](methyl)amine |
389845-43-6 | 0.25g |
$171.0 | 2023-09-18 | ||
| Enamine | EN300-1859661-0.5g |
[(2,3-dihydro-1-benzofuran-7-yl)methyl](methyl)amine |
389845-43-6 | 0.5g |
$177.0 | 2023-09-18 | ||
| Enamine | EN300-1859661-1.0g |
[(2,3-dihydro-1-benzofuran-7-yl)methyl](methyl)amine |
389845-43-6 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-1859661-2.5g |
[(2,3-dihydro-1-benzofuran-7-yl)methyl](methyl)amine |
389845-43-6 | 2.5g |
$362.0 | 2023-09-18 | ||
| Enamine | EN300-1859661-5.0g |
[(2,3-dihydro-1-benzofuran-7-yl)methyl](methyl)amine |
389845-43-6 | 5g |
$2110.0 | 2023-05-26 |
N-methyl-(2,3-dihydrobenzobfuran-7-yl)methylamine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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